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Compound of Interest

Compound Name:
2-(Hydroxymethyl)-4,6-

dimethylphenol

CAS No.: 4397-13-1

Cat. No.: B7906477

Get Quote

CAS Number: 4397-13-1 Synonyms: 2-Hydroxy-3,5-dimethylbenzyl alcohol; 2,4-Dimethyl-6-

hydroxymethylphenol Chemical Family: Substituted Phenol / Benzyl Alcohol Derivative[1]

Part 1: Executive Safety Summary (Immediate
Action)
Core Directive: Treat this compound as a Corrosive and Toxic phenolic derivative. It must never

be disposed of via sanitary sewer systems (sink drains) or regular trash. The primary disposal

route is High-Temperature Incineration via a licensed hazardous waste contractor.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7906477#bc-rfq
https://prepchem.com/2-4-dimethyl-6-hydroxymethylphenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7906477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Critical Data

Primary Hazard
Corrosive (Skin/Eye Burns), Toxic if

swallowed/absorbed.[2]

Physical State Solid (typically crystalline powder).

Incompatibility
Strong Oxidizers, Acid Chlorides, Acid

Anhydrides, Strong Bases.[3]

Waste Stream
Hazardous Organic Waste (Segregate from

Oxidizers).

RCRA Status
Likely Characteristic Waste (Not specifically

U/P-listed). Treat as D002 (Corrosive) or Toxic.

Part 2: Chemical Profile & Hazard Identification[4][5]
Understanding the chemical nature of 2-(Hydroxymethyl)-4,6-dimethylphenol is prerequisite

to safe handling. As a phenolic compound with a hydroxymethyl group, it possesses dual

reactivity (phenolic -OH and benzylic -OH).

Physical & Chemical Properties[6]
Appearance: White to off-white crystalline solid.

Solubility: Slightly soluble in water; soluble in organic solvents (Ethanol, Acetone, DCM).

Acidity: Weakly acidic (Phenolic proton); can react with strong bases to form salts.

Stability: Stable under normal conditions but light/air sensitive over time (oxidation).

Toxicology & Safety (GHS Classification)
Skin Corrosion/Irritation (Category 1B/2): Phenols denature proteins, causing "white burns"

that may be painless initially due to nerve damage.

Serious Eye Damage (Category 1): Risk of permanent corneal damage.

Acute Toxicity: Harmful to toxic if swallowed or absorbed through skin.[4]
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Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.

Part 3: Pre-Disposal Handling & Segregation
Before disposal, waste must be segregated to prevent dangerous chemical reactions.

Segregation Rules
DO NOT MIX WITH: Nitric Acid, Perchloric Acid, or concentrated Peroxides. Phenols can

undergo violent nitration or oxidation reactions, potentially leading to explosion.

Isolate from Bases: Strong bases (NaOH, KOH) will deprotonate the phenol, increasing

water solubility but not neutralizing the toxicity.

Compatible Streams: Can generally be packed with other non-halogenated organic

solvents/solids (e.g., acetone, methanol wipes) unless specific facility rules require phenol

segregation.

Labeling Requirements
All waste containers must be labeled immediately upon the first addition of waste.

Label Text: "Hazardous Waste - 2-(Hydroxymethyl)-4,6-dimethylphenol"

Hazard Checkboxes: [x] Toxic [x] Corrosive[5]

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent
Use this protocol for expired shelf-stock or excess solid chemical.

Container Selection: Use a compatible container (HDPE plastic or glass with a Teflon-lined

cap). Avoid metal containers if possible due to potential corrosion.

Transfer: Wear double nitrile gloves and a lab coat. Transfer the solid directly into the waste

container.
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Solvent Rinse (Optional but Recommended): If the original bottle is empty, triple rinse it with

a solvent like ethanol or acetone. Pour the rinsate into the liquid hazardous waste stream

(see Scenario B).

Defacement: Deface the label of the empty original container and dispose of the clean, dry

container as regular trash (glass) or recycle if permitted.

Manifesting: List as "Solid Waste: Substituted Phenol" on the waste manifest.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Use this protocol for reaction mixtures containing the compound.

pH Check: Ensure the solution is not mixed with strong oxidizers.

Collection: Pour into a "Non-Halogenated Organic Waste" carboy (if solvents are Acetone,

Methanol, Ethanol, Toluene).

Note: If dissolved in halogenated solvents (DCM, Chloroform), use the "Halogenated

Waste" carboy.

Concentration Limits: If the concentration of phenol is high (>5%), consider a separate waste

stream labeled "High Phenol Waste" to alert the disposal facility, as phenols have specific

incineration requirements.

Scenario C: Contaminated Debris (Gloves, Wipes, Weigh
Boats)

Collection: Place all solid debris contaminated with the substance into a clear, 6-mil

polyethylene bag or a dedicated solid waste drum.

Sealing: Double bag if there is a strong odor or visible powder residue.

Disposal: Treat as "Solid Hazardous Debris" for incineration.

Part 5: Visualization of Workflows
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Disposal Decision Tree
This diagram guides the researcher to the correct waste stream based on the state of the

material.
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Figure 1: Decision logic for segregating 2-(Hydroxymethyl)-4,6-dimethylphenol waste

streams.

Spill Response Workflow
Immediate actions to take in the event of a benchtop spill.
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Figure 2: Operational workflow for managing accidental spills.

Part 6: Regulatory Compliance & Waste Codes[8]
While 2-(Hydroxymethyl)-4,6-dimethylphenol is not explicitly listed on the EPA's "P" or "U"

lists (unlike parent Phenol U188), it is regulated under the Resource Conservation and

Recovery Act (RCRA) based on its characteristics.

EPA Waste Codes
D002 (Corrosive): Applicable if the waste is an aqueous solution with pH ≤ 2 or ≥ 12.5.

Characteristic of Toxicity: Even if not D002, it must be treated as toxic.

Generator Status: The waste generator is responsible for determining if the specific waste

mixture exhibits hazardous characteristics (TCLP test). Default to treating as Hazardous

Waste.

Transport (DOT)
If shipping waste off-site, it likely falls under:

UN Number: UN 3261 (Corrosive solid, acidic, organic, n.o.s.) OR UN 2811 (Toxic solid,

organic, n.o.s.).

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (Contains 2-
(Hydroxymethyl)-4,6-dimethylphenol).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b7906477?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7906477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

